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Compound of Interest

Compound Name: Tacalcitol

Cat. No.: B196726 Get Quote

Mechanism of Action: Vitamin D3 Analogues in
Psoriasis
Both tacalcitol and calcipotriol are synthetic analogues of calcitriol (the active form of vitamin

D). Their therapeutic effect in psoriasis stems from their ability to bind to vitamin D receptors

(VDR) on keratinocytes. This interaction triggers a cascade of genomic events that lead to the

inhibition of keratinocyte proliferation and the promotion of normal keratinocyte differentiation,

thereby addressing two key pathological features of psoriasis.[1] Furthermore, these analogues

appear to modulate the immune response in the skin, which is also implicated in the etiology of

psoriasis.[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b196726?utm_src=pdf-interest
https://www.benchchem.com/product/b196726?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11705309/
https://pubmed.ncbi.nlm.nih.gov/11705309/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Keratinocyte

Cytoplasm

Nucleus

Cellular Effects

Tacalcitol / Calcipotriol VDR
 Binds

VDR-RXR Complex Vitamin D
Response Element (VDRE)

 Binds to DNA
RXR

Gene Transcription
Modulation

 Regulates

Inhibition of
Proliferation

Promotion of
Differentiation

30 Patients with
Stable Plaque Psoriasis

Left Side Lesion:
Tacalcitol (once daily)
+ NBUVB (3x/week)

Right Side Lesion:
Calcipotriol (twice daily)

+ NBUVB (3x/week)

Efficacy Assessment
(Target Plaque Scoring)

Comparative Analysis of
Efficacy and Relapse Rate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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